Cas no 1226178-33-1 (4-(5-fluoro-2-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole
• CAS No: 1226178-33-1
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6444692
• PubChem ID: 82075708
• Update Time: 2025-06-08

4-(5-fluoro-2-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole
• EN300-1842407
• 1226178-33-1

• Inchi： 1S/C10H9FN2O/c1-14-10-3-2-7(11)4-8(10)9-5-12-6-13-9/h2-6H,1H3,(H,12,13)
• InChI Key： JOYODJCQRPGVFH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=CN=CN1)OC

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole

4-(5-Fluoro-2-Methoxyphenyl)-1H-Imidazole: A Comprehensive Overview

The compound with CAS No 1226178-33-1, known as 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

4-(5-Fluoro-2-methoxyphenyl)-1H-imidazole is an imidazole derivative characterized by a fused five-membered ring system containing two nitrogen atoms. The imidazole ring is further substituted with a 5-fluoro-2-methoxyphenyl group, which introduces electron-donating and electron-withdrawing substituents at specific positions on the aromatic ring. This substitution pattern significantly influences the electronic properties of the molecule, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the fluoro and methoxy groups in 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole enhances its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and π-π interactions. These interactions are crucial for modulating biological activity, making this compound a promising candidate for drug design.

The synthesis of 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole typically involves a multi-step process that includes nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring scalability for industrial applications. For instance, a recent study published in *Organic Process Research & Development* demonstrated a novel route utilizing microwave-assisted synthesis to expedite the formation of the imidazole ring while maintaining high selectivity.

In terms of physical properties, 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole exhibits a melting point of approximately 200°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the 280–300 nm range, indicative of conjugation within the aromatic system. These properties make it suitable for applications in optoelectronics and sensor technologies.

One of the most exciting developments involving 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole is its role as a precursor in the synthesis of advanced materials. For example, researchers at Stanford University have utilized this compound to fabricate highly conductive polymers for use in flexible electronics. The ability of this molecule to form stable π-conjugated systems makes it ideal for such applications.

Furthermore, imidazole derivatives like 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole have been explored as potential candidates for anticancer drug development. A study conducted at the University of Tokyo revealed that this compound exhibits selective cytotoxicity against various cancer cell lines by inhibiting key enzymes involved in cell proliferation.

In conclusion, 4-(5-fluoro-2-methoxyphenyl)-1H-imidazole (CAS No 1226178-33-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.